Cas no 22547-15-5 (N-methyl-1-phenylpyrrolidin-3-amine)

• Product Name: N-methyl-1-phenylpyrrolidin-3-amine
• CAS No: 22547-15-5
• MF: C₁₁H₁₆N₂
• MW: 176.258142471313
• MDL: MFCD11640902
• CID: 5617106
• PubChem ID: 19862182
• Update Time: 2025-05-23

N-methyl-1-phenylpyrrolidin-3-amine Chemical and Physical Properties

Names and Identifiers

• SCHEMBL9636512
• N-methyl-1-phenylpyrrolidin-3-amine
• EN300-2998037
• 22547-15-5
• 3-Pyrrolidinamine, N-methyl-1-phenyl-

• MDL： MFCD11640902
• Inchi： 1S/C11H16N2/c1-12-10-7-8-13(9-10)11-5-3-2-4-6-11/h2-6,10,12H,7-9H2,1H3
• InChI Key： XGVQVOOFPKHRFD-UHFFFAOYSA-N
• SMILES： N1(C2C=CC=CC=2)CCC(C1)NC

Computed Properties

• Exact Mass: 176.131348519g/mol
• Monoisotopic Mass: 176.131348519g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 15.3Ų

Experimental Properties

• Density: 1.04±0.1 g/cm3(Predicted)
• Boiling Point: 285.6±33.0 °C(Predicted)
• pka: 10.21±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Phenylpyrrolidines

Additional information on N-methyl-1-phenylpyrrolidin-3-amine

N-methyl-1-phenylpyrrolidin-3-amine (CAS No. 22547-15-5): An Overview of a Versatile Compound in Pharmaceutical Research

N-methyl-1-phenylpyrrolidin-3-amine (CAS No. 22547-15-5) is a compound that has garnered significant attention in the field of pharmaceutical research due to its unique chemical structure and potential biological activities. This compound, also known as NMPA, belongs to the class of pyrrolidines and is characterized by its nitrogen-containing heterocyclic ring and phenyl substituent. The combination of these structural features endows NMPA with a wide range of pharmacological properties, making it a valuable candidate for various therapeutic applications.

The chemical structure of N-methyl-1-phenylpyrrolidin-3-amine consists of a pyrrolidine ring with a methyl group attached to the nitrogen atom and a phenyl group attached to the third carbon atom. This arrangement provides the compound with a high degree of conformational flexibility, which is crucial for its interactions with biological targets. The pyrrolidine ring is known for its ability to form hydrogen bonds and participate in π-stacking interactions, while the phenyl group enhances lipophilicity and contributes to the overall stability of the molecule.

In recent years, extensive research has been conducted to explore the pharmacological properties of NMPA. One of the most notable findings is its potential as an agonist for serotonin receptors, particularly the 5-HT_2A receptor. Studies have shown that NMPA can bind to this receptor with high affinity, leading to various physiological effects such as changes in mood, perception, and cognitive function. This property has sparked interest in its potential use as a therapeutic agent for conditions such as depression, anxiety, and schizophrenia.

Beyond its interaction with serotonin receptors, N-methyl-1-phenylpyrrolidin-3-amine has also been investigated for its effects on other neurotransmitter systems. For instance, it has been found to modulate dopamine receptors, which are involved in reward pathways and motor control. This dual action on serotonin and dopamine receptors suggests that NMPA could have broad-spectrum therapeutic applications, potentially addressing multiple symptoms associated with neuropsychiatric disorders.

In addition to its central nervous system (CNS) effects, NMPA has shown promise in other areas of medicine. Preclinical studies have demonstrated its anti-inflammatory properties, which could be beneficial in treating inflammatory diseases such as arthritis and inflammatory bowel disease (IBD). The mechanism behind these anti-inflammatory effects is thought to involve the modulation of cytokine production and immune cell activation.

The safety profile of N-methyl-1-phenylpyrrolidin-3-amine is another important aspect that has been extensively studied. Toxicology assessments have generally shown that NMPA is well-tolerated at therapeutic doses, with minimal side effects observed in animal models. However, as with any new compound, further clinical trials are necessary to fully evaluate its safety and efficacy in human subjects.

Clinical trials are currently underway to investigate the therapeutic potential of NMPA. Early-phase trials have focused on assessing its pharmacokinetics and pharmacodynamics in healthy volunteers and patients with specific conditions. Preliminary results have been promising, with indications that NMPA is well-absorbed orally and has a favorable half-life, allowing for convenient dosing regimens.

The future prospects for N-methyl-1-phenylpyrrolidin-3-amine are exciting. Ongoing research aims to optimize its chemical structure through medicinal chemistry approaches to enhance its potency and selectivity for specific targets. Additionally, efforts are being made to develop novel formulations that can improve its bioavailability and reduce potential side effects.

In conclusion, N-methyl-1-phenylpyrrolidin-3-amine (CAS No. 22547-15-5) represents a promising compound in pharmaceutical research due to its unique chemical structure and diverse pharmacological activities. Its potential applications in treating neuropsychiatric disorders, inflammatory diseases, and other conditions make it an attractive candidate for further development. As research continues to advance, it is likely that new insights into the mechanisms of action and therapeutic uses of this compound will emerge, paving the way for innovative treatments in the future.